Cas no 171809-14-6 (3-Amino-7-fluoro-1-methylindazole)

3-Amino-7-fluoro-1-methylindazole structure
171809-14-6 structure
Product Name:3-Amino-7-fluoro-1-methylindazole
CAS No:171809-14-6
MF:C8H8FN3
MW:165.167624473572
MDL:MFCD11109399
CID:1004909
PubChem ID:15239651
Update Time:2025-04-20

3-Amino-7-fluoro-1-methylindazole Chemical and Physical Properties

Names and Identifiers

    • 7-fluoro-1-methyl-1H-Indazol-3-amine
    • 3-Amino-7-fluoro-1-methyl-1H-indazole
    • 7-Fluoro-1-methyl-1H-indazol-3-ylamine
    • PC5693
    • 3-AMino-7-fluoro-1-Methylindazole
    • 7-Fluoro-1-methyl-1H-indazol-3-ylamine, AldrichCPR
    • 7-fluoro-1-methylindazol-3-amine
    • DB-064831
    • WGA80914
    • W-206017
    • SCHEMBL9181361
    • BS-27415
    • AT33141
    • MFCD11109399
    • AKOS005258462
    • CS-0207517
    • SY318696
    • DTXSID50570384
    • 171809-14-6
    • 3-Amino-7-fluoro-1-methylindazole
    • MDL: MFCD11109399
    • Inchi: 1S/C8H8FN3/c1-12-7-5(8(10)11-12)3-2-4-6(7)9/h2-4H,1H3,(H2,10,11)
    • InChI Key: YTDIFLCLNBYPMN-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC2C(N)=NN(C)C=21

Computed Properties

  • Exact Mass: 165.07000
  • Monoisotopic Mass: 165.07022543g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • PSA: 43.84000
  • LogP: 1.87580

3-Amino-7-fluoro-1-methylindazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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abcr
AB280781-250 mg
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abcr
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